14-oxa-11,17-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3,5,7,16-pentaene-2,9-dione

• IUPAC Name: 14-oxa-11,17-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3,5,7,16-pentaene-2,9-dione
• InChI: InChI=1S/C14H10N2O3/c17-13-8-3-1-2-4-9(8)14(18)12-11(13)15-10-7-19-6-5-16(10)12/h1-4H,5-7H2
• InChI Key: DXZCBGOEOINHTI-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=NC3=C(N21)C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C14H10N2O3
• Molecular Weight: 254.24 g/mol

Description

14-oxa-11,17-diazatetracyclo[87003,8011,16]heptadeca-1(10),3,5,7,16-pentaene-2,9-dione is a complex organic compound characterized by its unique tetracyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 14-oxa-11,17-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3,5,7,16-pentaene-2,9-dione typically involves multi-step reactions. These reactions often start with simpler precursors and involve the formation of multiple rings through cyclization reactions. For example, one synthetic route may involve the use of Tetrahydro-1H-benzo[b]azonin-2,7-dione as a precursor, which undergoes several steps of functionalization and cyclization to form the final tetracyclic structure.

Industrial Production Methods

Industrial production methods for this compound are not well-documented, likely due to its specialized applications and the complexity of its synthesis. the principles of large-scale organic synthesis, such as optimization of reaction conditions and the use of efficient catalysts, would apply to its industrial production.

Chemical Reactions Analysis

Types of Reactions

14-oxa-11,17-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3,5,7,16-pentaene-2,9-dione can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the oxidation state of certain atoms within the molecule.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield compounds with additional oxygen-containing functional groups, while reduction may result in the formation of more saturated derivatives.

Scientific Research Applications

14-oxa-11,17-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3,5,7,16-pentaene-2,9-dione has several scientific research applications, including:

Biology: Its unique structure makes it a candidate for studying molecular interactions and biological activity.

Medicine: The compound’s potential pharmacological properties are of interest for drug discovery and development.

Industry: It may be used in the synthesis of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 14-oxa-11,17-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),3,5,7,16-pentaene-2,9-dione involves its interaction with molecular targets and pathways within biological systems. The compound’s tetracyclic structure allows it to interact with various enzymes and receptors, potentially modulating their activity. The specific molecular targets and pathways involved depend on the compound’s functional groups and overall structure.

Comparison with Similar Compounds

Similar Compounds

(2R,8R)-2-(1,3-Benzodioxol-5-yl)-6-oxa-3,17-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),11,13,15-tetraene-4,7-dione: This compound shares a similar tetracyclic structure and is used in similar research applications.

Ethyl-1-methyl-15-oxo-2-oxa-14,16-diazatetracyclo[11.3.1.03.12.06.11]heptadeca-3,5,7,9,11-pentaene-17-carboxylate: Another compound with a related structure, used in structural chemistry studies.

Uniqueness

14-oxa-11,17-diazatetracyclo[87003,8011,16]heptadeca-1(10),3,5,7,16-pentaene-2,9-dione is unique due to its specific arrangement of rings and functional groups, which confer distinct chemical and biological properties